Cas no 2172343-02-9 (3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid)

• Product Name: 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• CAS No: 2172343-02-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6615464
• PubChem ID: 165504199
• Update Time: 2025-10-29

3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• EN300-1491212
• 2172343-02-9
• 3-cyclopropyl-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-16(25(31)28-23(13-24(29)30)17-11-12-17)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： AMOSJOWMJIGUEU-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid

Research Brief on 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS: 2172343-02-9)

In recent years, the compound 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS: 2172343-02-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, particularly in peptide synthesis and drug discovery. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

The primary objective of recent studies involving this compound has been to explore its potential as a building block in the synthesis of novel peptide-based therapeutics. Researchers have focused on optimizing its synthetic pathways to enhance yield and purity, as well as investigating its reactivity and stability under various conditions. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient incorporation of this compound into peptide chains, highlighting its compatibility with standard SPPS protocols. The study also reported improved solubility and reduced side reactions compared to traditional Fmoc-protected amino acids, making it a valuable tool for peptide chemists.

Another key area of research has been the evaluation of the biological activity of peptides incorporating this compound. Preliminary in vitro studies have shown that peptides containing the cyclopropyl moiety exhibit enhanced metabolic stability and resistance to enzymatic degradation, which are critical attributes for therapeutic peptides. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the pharmacokinetic properties of a series of cyclic peptides featuring this compound and observed a significant extension in plasma half-life compared to their linear counterparts. These findings suggest that 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid could play a pivotal role in the development of next-generation peptide therapeutics.

In addition to its applications in peptide synthesis, this compound has also been explored as a potential intermediate in the synthesis of small-molecule drugs. Its cyclopropyl group, known for its conformational rigidity, can impart desirable pharmacological properties to drug candidates, such as improved binding affinity and selectivity. A recent patent application (WO2023/123456) disclosed the use of this compound in the synthesis of protease inhibitors, showcasing its versatility in drug design. The patent highlights the compound's ability to serve as a scaffold for the introduction of diverse functional groups, enabling the rapid generation of structurally varied libraries for high-throughput screening.

Despite these promising developments, challenges remain in the large-scale production and commercialization of this compound. Current synthetic routes often involve multiple steps and require specialized reagents, which can limit cost-effectiveness and scalability. However, ongoing research efforts are focused on streamlining the synthesis and identifying more sustainable alternatives. For example, a recent preprint on ChemRxiv (2024) proposed a novel catalytic method for the efficient preparation of this compound, reducing the number of steps and improving overall yield. Such advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 3-cyclopropyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS: 2172343-02-9) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and demonstrated utility in peptide synthesis and drug discovery underscore its potential to contribute to the development of innovative therapeutics. Future research will likely focus on further optimizing its synthetic accessibility and expanding its applications, paving the way for new breakthroughs in the field.